Cas no 898765-26-9 (4'-Carboethoxy-3-morpholinomethyl benzophenone)

• Product Name: 4'-Carboethoxy-3-morpholinomethyl benzophenone
• CAS No: 898765-26-9
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD03841905
• CID: 1946603
• PubChem ID: 24724679
• Update Time: 2025-06-28

4'-Carboethoxy-3-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4'-CARBOETHOXY-3-MORPHOLINOMETHYL BENZOPHENONE
• ethyl 4-[3-(morpholinomethyl)benzoyl]benzoate
• LogP
• ethyl 4-[3-(morpholin-4-ylmethyl)benzoyl]benzoate
• 898765-26-9
• MFCD03841905
• AKOS016020044
• 4'-CARBOETHOXY-3-MORPHOLINOMETHYLBENZOPHENONE
• DTXSID00643077
• Ethyl 4-{3-[(morpholin-4-yl)methyl]benzoyl}benzoate
• 4'-Carboethoxy-3-morpholinomethyl benzophenone

• MDL： MFCD03841905
• Inchi： 1S/C21H23NO4/c1-2-26-21(24)18-8-6-17(7-9-18)20(23)19-5-3-4-16(14-19)15-22-10-12-25-13-11-22/h3-9,14H,2,10-13,15H2,1H3
• InChI Key： ZJPBUPFXDNVIRE-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(C3C=CC(C(=O)OCC)=CC=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 353.16270821Da
• Monoisotopic Mass: 353.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Carboethoxy-3-morpholinomethyl benzophenone

4'-Carboethoxy-3-morpholinomethyl Benzophenone (CAS No. 898765-26-9)

4'-Carboethoxy-3-morpholinomethyl benzophenone, identified by the CAS registry number 898765-26-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development, optical materials, and advanced polymer systems. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its utility in the synthesis of bioactive molecules.

The molecular structure of 4'-Carboethoxy-3-morpholinomethyl benzophenone comprises a benzophenone backbone with a morpholinomethyl group attached at the 3-position and a carboethoxy substituent at the 4' position. This configuration imparts distinctive electronic and steric properties, making it a versatile building block in organic synthesis. The morpholine ring contributes to the compound's ability to form hydrogen bonds, which is advantageous in drug design for improving bioavailability and stability.

Recent research has focused on the application of 4'-Carboethoxy-3-morpholinomethyl benzophenone in the development of advanced materials. For instance, studies have demonstrated its effectiveness as a photosensitizer in photopolymerization reactions, enabling the creation of high-performance optical polymers. Additionally, its role as an electron transport layer in organic photovoltaic devices has been explored, showing promising results in enhancing device efficiency.

In the pharmaceutical industry, 4'-Carboethoxy-3-morpholinomethyl benzophenone has been investigated for its potential as a lead compound in anti-cancer drug development. Its ability to inhibit specific kinase enzymes makes it a valuable candidate for targeted therapy. Preclinical studies have indicated selective cytotoxicity against cancer cells, suggesting further exploration in clinical trials.

The synthesis of 4'-Carboethoxy-3-morpholinomethyl benzophenone involves a multi-step process that typically includes Friedel-Crafts acylation followed by nucleophilic substitution reactions. Optimization of reaction conditions has led to higher yields and improved purity, making it more accessible for large-scale production.

In conclusion, 4'-Carboethoxy-3-morpholinomethyl benzophenone (CAS No. 898765-26-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique properties and versatile structure continue to drive innovative research, positioning it as a key player in both academic and industrial settings.